Cas no 2092717-03-6 (5-methyl-7-oxa-2-azaspiro[3.5]nonane)

• Product Name: 5-methyl-7-oxa-2-azaspiro[3.5]nonane
• CAS No: 2092717-03-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5271990
• Update Time: 2026-03-09

5-methyl-7-oxa-2-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 5-methyl-7-oxa-2-azaspiro[3.5]nonane

• Inchi： 1S/C8H15NO/c1-7-4-10-3-2-8(7)5-9-6-8/h7,9H,2-6H2,1H3
• InChI Key： RVCZOTOVCFEDMR-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2C)CN1

Additional information on 5-methyl-7-oxa-2-azaspiro[3.5]nonane

5-Methyl-7-Oxa-2-Azaspiro[3.5]Nonane: A Comprehensive Overview

The compound 5-methyl-7-oxa-2-azaspiro[3.5]nonane, identified by the CAS number CAS No 2092717-03-6, is a unique spirocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, creating a unique structural framework that often imparts interesting chemical and biological properties.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to mimic complex molecular architectures found in nature. The structure of 5-methyl-7-oxa-2-azaspiro[3.5]nonane consists of a seven-membered ring fused with a three-membered ring, containing both oxygen and nitrogen atoms. This arrangement not only enhances the compound's stability but also provides a platform for functional group diversity, making it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 5-methyl-7-oxa-2-azaspiro[3.5]nonane has been optimized through various methodologies, including ring-closing metathesis and nucleophilic substitution reactions. These methods have enabled chemists to efficiently construct the spirocyclic framework while maintaining high yields and purity. The incorporation of the methyl group at position 5 further modulates the compound's physical properties, such as solubility and lipophilicity, which are critical factors in drug delivery systems.

One of the most promising applications of 5-methyl-7-oxa-2-azaspiro[3.5]nonane lies in its potential as a building block for bioactive molecules. Recent research has demonstrated that spirocyclic compounds can serve as templates for constructing multi-functional drug candidates with enhanced bioavailability and target specificity. For instance, derivatives of this compound have shown potential in inhibiting enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase.

In addition to its pharmacological applications, 5-methyl-7 oxaspiro nonane has also been explored for its role in materials science. The rigid and compact structure of this compound makes it an ideal candidate for designing advanced materials with tailored mechanical and electronic properties. Researchers have investigated its use in polymer synthesis, where it can act as a cross-linking agent or a structural motif for creating high-performance polymers.

The toxicological profile of CAS No 2092717 03 6 has been extensively studied to ensure its safety for human use. Preclinical studies indicate that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development in drug discovery programs. Furthermore, its biodegradability has been assessed under various environmental conditions, highlighting its potential as an environmentally friendly chemical.

In conclusion, 5-methyl 7 oxa 2 azaspiro nonane, with its unique structural features and versatile functional groups, represents a valuable addition to the arsenal of chemical entities available for scientific research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.